Cas no 952091-45-1 (6- (Biotinamido) hexylazide - B4091)

• Product Name: 6- (Biotinamido) hexylazide - B4091
• CAS No: 952091-45-1
• MF: C₁₆H₂₈N₆O₂S
• MW: 368.497521400452
• CID: 3041164
• PubChem ID: 99738042
• Update Time: 2025-11-01

6- (Biotinamido) hexylazide - B4091 Chemical and Physical Properties

Names and Identifiers

• 6- (Biotinamido) hexylazide - B4091
• N-biotinyl-6-azido-1-hexylamine
• N-(6-Azidohexyl)biotinamide
• 6-(Biotinamido)hexylazide
• N-(6-azidohexyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• 952091-45-1
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(6-azidohexyl)pentanamide
• 6-(Biotinamido)hexylazide-B4091
• CS-0458232
• BP-29682

• Inchi： 1S/C16H28N6O2S/c17-22-19-10-6-2-1-5-9-18-14(23)8-4-3-7-13-15-12(11-25-13)20-16(24)21-15/h12-13,15H,1-11H2,(H,18,23)(H2,20,21,24)/t12-,13-,15-/m0/s1
• InChI Key： FQCSBODFFJKHKE-YDHLFZDLSA-N
• SMILES： C([C@@H]1SC[C@]2([H])NC(=O)N[C@]12[H])CCCC(=O)NCCCCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 368.19944533g/mol
• Monoisotopic Mass: 368.19944533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on 6- (Biotinamido) hexylazide - B4091

Introduction to 6- (Biotinamido) hexylazide - B4091 and Its Applications in Modern Chemical Biology

6- (Biotinamido) hexylazide - B4091, with a CAS number of 952091-45-1, is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a biotinamido functional group linked to a hexylazide moiety, serves as a versatile tool in various biochemical and biomedical applications. The biotin moiety, renowned for its high affinity to avidin and streptavidin proteins, makes it an invaluable reagent in molecular recognition and labeling techniques. Meanwhile, the hexylazide component introduces reactivity that can be exploited for conjugation and modification purposes, enhancing its utility in drug development and diagnostic assays.

The growing interest in 6- (Biotinamido) hexylazide - B4091 stems from its potential applications in the development of novel bioconjugates, probes, and therapeutics. In recent years, advancements in biotechnology have highlighted the importance of such compounds in enabling high-throughput screening, protein purification, and imaging techniques. The compound’s ability to form stable linkages with biomolecules while maintaining its structural integrity has made it a preferred choice for researchers seeking reliable tools for biochemical assays.

One of the most compelling aspects of 6- (Biotinamido) hexylazide - B4091 is its role in the synthesis of biotinylated peptides, proteins, and nucleic acids. These biotinylated derivatives are widely used in immunoassays, such as ELISA (Enzyme-Linked Immunosorbent Assay), where they serve as detection reagents or capture agents. The hexylazide group facilitates easy conjugation with other biomolecules through azide-alkyne cycloaddition reactions, a process that has become increasingly popular due to its efficiency and selectivity. This reaction is particularly useful in constructing complex molecular architectures, including drug candidates and diagnostic markers.

Recent studies have demonstrated the utility of 6- (Biotinamido) hexylazide - B4091 in the field of targeted drug delivery systems. By leveraging its biotin moiety, researchers have been able to develop nanoparticles that can specifically bind to target cells or tissues. This approach has shown promise in enhancing the efficacy of therapeutic agents while minimizing side effects. Additionally, the compound’s compatibility with various chemical modifications allows for the customization of drug delivery vehicles tailored to specific biological targets.

In the realm of diagnostics, 6- (Biotinamido) hexylazide - B4091 has found applications in the development of biosensors and diagnostic kits. Its ability to form stable complexes with biological molecules makes it an ideal candidate for detecting pathogens or biomarkers associated with diseases. For instance, researchers have utilized this compound to develop rapid diagnostic tests for infectious diseases, where its high affinity for specific antigens enables sensitive detection at low concentrations.

The compound’s versatility also extends to its use in protein engineering and functionalization. By incorporating 6- (Biotinamido) hexylazide - B4091 into protein constructs, scientists can modulate protein activity or track protein dynamics in living cells. This has opened new avenues for studying protein-protein interactions and signaling pathways. Moreover, the ability to label proteins with biotin allows for their isolation and analysis using well-established biochemical techniques.

From a synthetic chemistry perspective, 6- (Biotinamido) hexylazide - B4091 represents an important building block for constructing more complex molecules. Its reactivity with azides and alkynes enables the formation of diverse chemical linkages, which are crucial for designing novel compounds with tailored properties. This has implications not only in academic research but also in industrial applications, where such compounds are often used as intermediates in the synthesis of fine chemicals and pharmaceuticals.

The future prospects of 6- (Biotinamido) hexylazide - B4091 are promising, given its broad range of applications and the ongoing advancements in biotechnology. As research continues to uncover new uses for this compound, it is likely to play an even greater role in shaping the future of chemical biology and biomedical science. The development of innovative methodologies for conjugation and functionalization will further expand its utility, making it an indispensable tool for researchers worldwide.